Cas no 2138101-60-5 (3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one)

• Product Name: 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one
• CAS No: 2138101-60-5
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6180934
• PubChem ID: 165490825
• Update Time: 2025-06-11

3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylpropyl)-4-methylcyclohexan-1-one
• EN300-1156673
• 2138101-60-5
• 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one

• Inchi： 1S/C12H22O/c1-9-5-6-11(13)7-10(9)8-12(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： PWKHDLMOPQJBRA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)CC(C)(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one

Research Brief on 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one (CAS: 2138101-60-5) in Chemical Biology and Pharmaceutical Applications

3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one (CAS: 2138101-60-5) is a synthetic cyclohexanone derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a branched alkyl substituent (2,2-dimethylpropyl) at the 3-position and a methyl group at the 4-position of the cyclohexanone ring, which may influence its biological activity and pharmacokinetic profile. Recent studies have explored its utility as a building block for drug discovery, particularly in the development of small-molecule modulators for protein-protein interactions and enzyme targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers utilized this compound to develop a series of derivatives targeting the NLRP3 inflammasome, a critical component of the innate immune system implicated in chronic inflammatory diseases. The study reported that structural modifications of the cyclohexanone core, including the introduction of the 2,2-dimethylpropyl group, enhanced metabolic stability and target binding affinity compared to earlier analogs.

In the field of chemical biology, a recent Nature Chemical Biology publication (2024) highlighted the compound's application in activity-based protein profiling (ABPP). The researchers functionalized 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one with a reactive warhead to create a chemical probe for identifying serine hydrolases in complex proteomes. The bulky dimethylpropyl moiety was found to confer selectivity for a subset of enzymes, demonstrating how subtle structural variations can dramatically influence probe specificity in chemoproteomic studies.

From a synthetic chemistry perspective, advances in the scalable production of 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one have been reported in Organic Process Research & Development (2023). The new synthetic route employs an asymmetric hydrogenation strategy to produce the compound with high enantiomeric purity (>99% ee), addressing previous challenges in stereocontrol. This development is particularly significant for pharmaceutical applications where chirality often determines biological activity.

Emerging pharmacological data suggests that derivatives of 3-(2,2-Dimethylpropyl)-4-methylcyclohexan-1-one may have applications in central nervous system disorders. A preclinical study in ACS Chemical Neuroscience (2024) demonstrated that certain analogs exhibit blood-brain barrier permeability and modulate neurotransmitter receptors, positioning this chemical scaffold as a promising starting point for neurotherapeutic development.

As research progresses, the unique steric and electronic properties conferred by the 2,2-dimethylpropyl substituent continue to reveal new opportunities in drug design. Future directions may include exploration of this scaffold in targeted protein degradation (PROTACs) and covalent inhibitor development, where its structural features could offer advantages in ternary complex formation or electrophile positioning.